Cas no 1805537-43-2 (Methyl 3-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 3-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1805537-43-2
• MF: C₁₀H₇F₆NO₂
• MW: 287.158503770828
• CID: 4805667
• Update Time: 2025-05-19

Methyl 3-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H7F6NO2/c1-19-7(18)3-5-8(9(12)13)4(11)2-6(17-5)10(14,15)16/h2,9H,3H2,1H3
• InChI Key： JMVUEYVNDHOROW-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)N=C(CC(=O)OC)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-2-acetate

Comprehensive Overview of Methyl 3-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-2-acetate (CAS No. 1805537-43-2)

Methyl 3-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-2-acetate (CAS No. 1805537-43-2) is a fluorinated pyridine derivative with significant applications in agrochemical and pharmaceutical research. This compound, characterized by its unique difluoromethyl, fluoro, and trifluoromethyl functional groups, has garnered attention for its potential in enhancing crop protection and drug development. Its molecular structure, featuring a pyridine core, makes it a versatile intermediate in synthetic chemistry.

The growing demand for fluorinated compounds in modern agriculture and medicine has propelled research into Methyl 3-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-2-acetate. Farmers and researchers alike are increasingly interested in how such compounds can improve pest resistance and yield efficiency. Searches for "fluorinated pyridine derivatives in agriculture" or "CAS 1805537-43-2 applications" reflect this trend. Additionally, the compound's potential role in developing sustainable agrochemicals aligns with global efforts to reduce environmental impact.

From a synthetic perspective, the introduction of difluoromethyl and trifluoromethyl groups into the pyridine ring enhances the compound's stability and bioactivity. This has led to its exploration in crop protection formulations, where it may act as a key intermediate for herbicides or fungicides. The compound's fluoro substituents also contribute to its lipophilicity, improving membrane permeability—a critical factor in pharmaceutical applications.

Recent studies highlight the importance of fluorinated building blocks like Methyl 3-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-2-acetate in drug discovery. Queries such as "fluorinated pyridines in drug design" or "CAS 1805537-43-2 synthesis" are common among chemists seeking innovative approaches to target-specific therapies. The compound's ability to modulate electronic and steric properties makes it valuable for optimizing drug candidates.

Environmental and regulatory considerations are also driving interest in this compound. With increasing scrutiny on agrochemical safety, researchers are investigating whether Methyl 3-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-2-acetate can meet stringent standards for biodegradability and non-toxicity. Searches for "eco-friendly fluorinated agrochemicals" underscore this focus. Its potential to replace older, less sustainable chemicals positions it as a candidate for next-generation solutions.

In conclusion, Methyl 3-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-2-acetate (CAS No. 1805537-43-2) represents a cutting-edge example of how fluorinated pyridine chemistry is advancing multiple industries. Its dual utility in agrochemicals and pharmaceuticals, combined with its alignment with sustainability goals, ensures its relevance in ongoing scientific and industrial discussions.